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Compound of Interest

Compound Name: Methoxymethyl propionate

Cat. No.: B3151254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxymethyl propionate (MMP), also known as methyl 3-methoxypropionate (CAS No.

3852-09-3), is a versatile ether-ester solvent utilized across various industries, including

coatings, inks, and cleaning formulations.[1][2] Its favorable properties, such as a moderate

evaporation rate, low surface tension, and a desirable safety profile, make it an attractive

alternative to other organic solvents. A thorough understanding of its solubility characteristics in

a range of common organic solvents is paramount for formulators and researchers to optimize

its use in diverse applications, from drug delivery systems to reaction media.

This technical guide provides a comprehensive overview of the solubility of methoxymethyl
propionate in common organic solvents, based on available technical data. It also outlines a

general experimental protocol for determining solvent miscibility.

Core Properties of Methoxymethyl Propionate
Before delving into its solubility, it is essential to understand the fundamental physicochemical

properties of methoxymethyl propionate, which are summarized in the table below.
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Property Value Reference

CAS Number 3852-09-3 [3][4][5]

Molecular Formula C5H10O3 [3][4][5]

Molecular Weight 118.13 g/mol [4]

Appearance Clear, colorless liquid [3]

Boiling Point 142-143 °C [4]

Density 1.009 g/mL at 25 °C [4]

Flash Point 47 °C [2]

Water Solubility 428.60 g/L at 25 °C [3][6]

Solubility Data
Methoxymethyl propionate's molecular structure, containing both an ether and an ester

functional group, imparts a polar character, which largely dictates its solubility profile.[7] It is

generally soluble in polar organic solvents and exhibits limited solubility in non-polar solvents.

[7] The following tables summarize the available qualitative and quantitative solubility data for

methoxymethyl propionate in various common organic solvents.

Qualitative Solubility Data
Solvent Class Solvent Solubility

Alcohols Alcohols (general) Soluble[7]

Ketones Acetone Soluble[7]

Esters Various Good solubility

Ethers Various Good solubility

Aromatic Hydrocarbons Various Limited solubility

Aliphatic Hydrocarbons Various Limited solubility

Quantitative Solubility Data
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Solvent Temperature (°C) Solubility Reference

Water 25 428.60 g/L [3][6]

Note: Comprehensive quantitative solubility data for methoxymethyl propionate in a wide

range of organic solvents is not readily available in published literature. The qualitative data is

based on general statements from technical sources.

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of

methoxymethyl propionate in various organic solvents is not extensively documented in

publicly available literature, a general methodology for assessing solvent miscibility can be

described. For aqueous solubility, standardized methods such as ASTM E1148 can be

adapted.[8][9][10][11][12]

General Protocol for Determining Miscibility
This protocol provides a framework for the visual determination of miscibility of

methoxymethyl propionate in a given organic solvent at ambient temperature.

1. Materials:

Methoxymethyl propionate (≥99% purity)
Test solvents (analytical grade)
Calibrated glass vials or test tubes with closures
Pipettes or graduated cylinders
Vortex mixer

2. Procedure:

Dispense a known volume (e.g., 5 mL) of the test solvent into a clean, dry glass vial.
Incrementally add known volumes of methoxymethyl propionate to the test solvent. For
example, start with an addition of 0.5 mL.
After each addition, securely cap the vial and agitate vigorously using a vortex mixer for at
least 30 seconds to ensure thorough mixing.
Allow the mixture to stand for a minimum of 5 minutes and visually inspect for phase
separation, cloudiness, or the presence of undissolved droplets.
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Record the observations. If the mixture remains a single, clear, and homogenous phase, the
components are considered miscible at that ratio.
Continue the incremental additions of methoxymethyl propionate, recording observations
at each step, until phase separation is observed or a desired concentration is reached.
The point at which a second phase persists after mixing and settling indicates the limit of
miscibility.

3. Data Interpretation:

Miscible: No phase separation is observed at any mixing ratio.
Partially Miscible: The components are miscible up to a certain concentration, beyond which
phase separation occurs.
Immiscible: The components do not form a homogenous solution and two distinct phases are
observed.

For more precise, quantitative solubility determination, instrumental methods such as gas

chromatography (GC), high-performance liquid chromatography (HPLC), or nuclear magnetic

resonance (NMR) spectroscopy would be employed to measure the concentration of the solute

in the saturated solvent phase.

Diagrams
Experimental Workflow for Solubility Determination
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Figure 1: General Experimental Workflow for Determining Solvent Miscibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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